Cas no 14313-57-6 (1-Butanone, 2-chloro-1-phenyl- (9CI))
14313-57-6 structure
Product Name:1-Butanone, 2-chloro-1-phenyl- (9CI)
CAS No:14313-57-6
MF:C10H11ClO
MW:182.646742105484
CID:120312
PubChem ID:52697
Update Time:2025-04-18
1-Butanone, 2-chloro-1-phenyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanone, 2-chloro-1-phenyl- (9CI)
- 1-Butanone,2-chloro-1-phenyl-
- 2-chloro-1-phenylbutan-1-one
- AKOS010997351
- 14313-57-6
- DTXSID80995046
- 73908-29-9
- SCHEMBL633350
- ALPHA-CHLOROBUTYRPHENONE
- chlorobutyrophenone
-
- Inchi: 1S/C10H11ClO/c1-2-9(11)10(12)8-6-4-3-5-7-8/h3-7,9H,2H2,1H3
- InChI Key: RWAKBGVDMQRDNA-UHFFFAOYSA-N
- SMILES: ClC(C(C1C=CC=CC=1)=O)CC
Computed Properties
- Exact Mass: 182.0498427g/mol
- Monoisotopic Mass: 182.0498427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 17.1Ų
1-Butanone, 2-chloro-1-phenyl- (9CI) Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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